Cas no 195442-55-8 (4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone)
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone is a modified pteridone derivative with a 2-deoxyribofuranosyl substitution at the 8-position. This structural feature enhances its potential as a nucleoside analog, making it relevant for biochemical and pharmaceutical research. The presence of the amino and methyl groups at the 4- and 6-positions, respectively, contributes to its stability and reactivity in synthetic applications. Its unique scaffold may serve as a precursor for developing novel enzyme inhibitors or probes for nucleic acid interactions. The compound’s compatibility with nucleoside-based chemistry underscores its utility in studying DNA/RNA modifications and related biological processes.
195442-55-8 structure
Product Name:4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone
CAS No:195442-55-8
MF:C12H15N5O4
MW:293.278601884842
CID:825141
PubChem ID:9882549
Update Time:2025-05-27
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone
- 4-AMINO-6-METHYL-8-(2-DEOXY-B-D-RIBOFURANOSYL)-7(8H)-PTERIDONE
- 4-Amino-6-methyl-8-(2-deoxy-Beta-D-ribofuranosyl)-7(8H)-pteridone
- 4-AMINO-6-METHYL-8-(2-DEOXY-SS-D-RIBOFURANOSYL)-7(8H)-PTERIDONE
- 6MAP
- 4-Amino-6-methyl-8-(2-deoxy--D-ribofuranosyl)-7(8H)-pteridone
- 4-AMino-8-(2-deoxy-β-D-erythro-pentofuranosyl)-6-Methyl-7(8H)-pteridinone
- SCHEMBL6428579
- DB-229057
- 4-Amino-6-methyl-8-(2-deoxy-?-D-ribofuranosyl)-7(8H)-pteridone
- 195442-55-8
- 4-Amino-8-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methylpteridin-7-one
- 4-Amino-8-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-methylpteridin-7(8H)-one
-
- Inchi: 1S/C12H15N5O4/c1-5-12(20)17(8-2-6(19)7(3-18)21-8)11-9(16-5)10(13)14-4-15-11/h4,6-8,18-19H,2-3H2,1H3,(H2,13,14,15)/t6-,7+,8+/m0/s1
- InChI Key: MHIOPDSMXLCBHH-XLPZGREQSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(C(C)=NC2C(N)=NC=NC1=2)=O)O
Computed Properties
- Exact Mass: 293.11200
- Monoisotopic Mass: 293.11240398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Melting Point: >190°C dec.
- Boiling Point: 644.4±65.0 °C at 760 mmHg
- Flash Point: 343.5±34.3 °C
- PSA: 136.38000
- LogP: -0.70100
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A615680-5mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone |
195442-55-8 | 5mg |
$ 178.00 | 2023-04-19 | ||
| TRC | A615680-50mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone |
195442-55-8 | 50mg |
$ 1372.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-206820-5 mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone, |
195442-55-8 | 5mg |
¥2482.00 | 2023-06-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-206820-5mg |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone, |
195442-55-8 | 5mg |
¥2482.00 | 2023-09-05 |
4-Amino-6-methyl-8-(2-deoxy-β-D-ribofuranosyl)-7(8H)-pteridone Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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